Cas no 856835-28-4 (3-acetamido-6-methoxy-2-pyridinecarboxylic Acid)

3-acetamido-6-methoxy-2-pyridinecarboxylic Acid structure
856835-28-4 structure
Product Name:3-acetamido-6-methoxy-2-pyridinecarboxylic Acid
CAS No:856835-28-4
MF:C9H10N2O4
MW:210.186702251434
CID:1840157
PubChem ID:57780761
Update Time:2025-04-21

3-acetamido-6-methoxy-2-pyridinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-acetamido-6-methoxy-2-pyridinecarboxylic Acid
    • SureCN3582724
    • 6-Brom-2-nitro-3-acetamino-benzoesaeure
    • AGN-PC-008F99
    • 3-acetylamino-6-bromo-2-nitro-benzoic acid
    • 3-Acetylamino-6-methoxy-pyridin-2-carbonsaeure
    • 3-Acetylamino-6-brom-2-nitro-benzoesaeure
    • 3-(acetylamino)-6-bromo-2-nitrobenzoic acid
    • 3-(acetylamino)-6-methoxypyridine-2-carboxylic acid
    • 3-acetylamino-6-methoxy-pyridine-2-carboxylic acid
    • CTK1B8541
    • Benzoic acid, 3-(acetylamino)-6-bromo-2-nitro-
    • UECLGHUJGKFPJP-UHFFFAOYSA-N
    • SCHEMBL4254971
    • 3-acetylamino-6-methoxypyridine-2-carboxylic acid
    • 856835-28-4
    • 3-acetamido-6-methoxypicolinic acid
    • DB-314633
    • Inchi: 1S/C9H10N2O4/c1-5(12)10-6-3-4-7(15-2)11-8(6)9(13)14/h3-4H,1-2H3,(H,10,12)(H,13,14)
    • InChI Key: UECLGHUJGKFPJP-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C(C(=O)O)=N1)NC(C)=O

Computed Properties

  • Exact Mass: 210.06405680g/mol
  • Monoisotopic Mass: 210.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 88.5Ų
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